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Compound of Interest
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Cat. No.: B15489579

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotinoylcholine iodide, a synthetic choline ester, has been a subject of scientific inquiry for
its potential pharmacological activities. This document provides an in-depth technical overview
of the discovery, synthesis, and historical context of Nicotinoylcholine iodide. It is intended to
serve as a comprehensive resource for researchers, scientists, and drug development
professionals, offering detailed experimental protocols, a summary of its chemical properties,
and a historical perspective on its development. While the initial synthesis of this compound is
documented in the mid-20th century, a comprehensive public record of its pharmacological
profile and the specific circumstances of its discovery remain areas for further investigation.

Introduction

Nicotinoylcholine iodide, also known as O-nicotinoylcholine iodide, is a quaternary
ammonium compound and an ester of nicotinic acid (a form of vitamin B3) and choline. Its
structure suggests potential interactions with cholinergic systems, which are integral to
numerous physiological processes. This whitepaper delves into the known history and
synthesis of this compound, providing a foundational understanding for further research and
development.

Chemical Properties
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A summary of the key chemical properties of Nicotinoylcholine iodide is presented in Table 1.
This data is crucial for its handling, formulation, and analysis in a research setting.

Property Value

IUPAC Name N,N,N-Trimethyl-2-(nicotinoyloxy)ethanaminium
iodide

Molecular Formula C11H17IN202

Molecular Weight 336.17 g/mol

CAS Number 5099-52-5

Appearance White to off-white crystalline solid

Melting Point 199-200 °C

History of Discovery

The documented history of Nicotinoylcholine iodide primarily resides in the patent literature
of the 1960s. A key document is the United States Patent 3,337,569, filed on November 25,
1964, and granted on August 22, 1967. The invention is attributed to Karl Heinz Hauptmann.
While this patent provides the earliest known public record of its synthesis, the specific date of
the initial discovery and the research institution where this occurred are not detailed in the
available public records. Further research into the scientific publications of K. H. Hauptmann
and his colleagues from that era may provide more insight into the initial scientific context and
the driving hypotheses behind the synthesis of this molecule.

Experimental Protocols: Synthesis of
Nicotinoylcholine lodide

The synthesis of O-nicotinoylcholine iodide has been described through two primary
methods in the patent literature. These protocols are detailed below for reproducibility in a
laboratory setting.

Method 1: Reaction of Nicotinic acid-N,N-dimethylamino
ethyl ester with Methyl lodide
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This method involves the quaternization of the tertiary amine of nicotinic acid-N,N-
dimethylamino ethyl ester using methyl iodide.

Experimental Workflow:
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Fig. 1. Synthesis of Nicotinoylcholine lodide via Quaternization.

Detailed Protocol:
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« Dissolve nicotinic acid-N,N-dimethylamino ethyl ester in ethyl ether.
 To this solution, carefully add an equivalent amount of methyl iodide.

 Allow the reaction mixture to stand for approximately 2 hours, during which time O-
nicotinoylcholine iodide will crystallize.

o Separate the resulting crystals from the liquid by filtration.

 Purify the crude product by recrystallizing it three times from ethanol.

The final product is O-nicotinoylcholine iodide with a melting point of 199-200 °C.

Method 2: Reaction of beta-lodo-ethylester of nicotinic
acid with Trimethylamine

This alternative synthesis route involves the reaction of an iodo-ethyl ester of nicotinic acid with

trimethylamine.

Experimental Workflow:
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Fig. 2: Alternative Synthesis of Nicotinoylcholine lodide.

Detailed Protocol:
 In a suitable solvent, react the beta-iodo-ethylester of nicotinic acid with trimethylamine.
e This reaction will lead to the precipitation of solid O-nicotinoylcholine iodide.

o Separate the precipitated product from the reaction mixture to obtain O-nicotinoylcholine
iodide.

Pharmacological Profile: An Area for Further

Investigation

A comprehensive search of publicly available scientific literature and databases did not yield
specific quantitative data on the pharmacological activity of Nicotinoylcholine iodide. While its
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structural similarity to acetylcholine and other choline esters suggests potential activity at
nicotinic and/or muscarinic acetylcholine receptors, detailed studies quantifying its binding
affinities, potency (e.g., ECso or ICso values), and efficacy at these receptors are not readily
available.

The signaling pathways for acetylcholine, which Nicotinoylcholine iodide might modulate, are
well-established. Below is a generalized diagram of nicotinic acetylcholine receptor signaling.
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Fig. 3: Generalized Nicotinic Acetylcholine Receptor Signaling Pathway.

Further research is required to determine if and how Nicotinoylcholine iodide interacts with
this and other cholinergic signaling pathways.
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Conclusion and Future Directions

Nicotinoylcholine iodide is a synthetic choline ester with a documented method of synthesis
from the 1960s. While its chemical properties are known, its pharmacological profile and the
detailed history of its discovery remain largely undocumented in the public domain. This
technical guide provides a consolidation of the available information, highlighting the need for
further research to elucidate the biological activity of this compound. Future studies should

focus on:

e Pharmacological Characterization: Comprehensive in vitro and in vivo studies to determine
the receptor binding profile, functional activity, and potential therapeutic applications of
Nicotinoylcholine iodide.

» Historical Research: A deeper dive into the scientific literature and archives from the 1960s
and 1970s, particularly the work of K. H. Hauptmann and associated institutions, to uncover
the original context of its discovery.

The information presented herein serves as a foundational resource for the scientific
community to build upon, fostering a renewed interest in the potential of Nicotinoylcholine
iodide.

 To cite this document: BenchChem. [Unveiling Nicotinoylcholine lodide: A Technical Guide to
its Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489579#discovery-and-history-of-
nicotinoylcholine-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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